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Chemical Definition and Structure Zinc carbonate is an inorganic compound with the chemical formula

ZnCO₃ [1] [2] [3]. It occurs naturally as the mineral smithsonite [1] [2]. The term "zinc carbonate basic" or

"basic zinc carbonate" typically refers to a related compound with the formula Zn₅(CO₃)₂(OH)₆, which

forms upon warming solutions of zinc carbonate [3].

Structurally, ZnCO₃ adopts a calcite-type structure (trigonal crystal system) [3]. In this lattice, each zinc

ion (Zn²⁺) is octahedrally coordinated to six oxygen atoms from different carbonate (CO₃²⁻) ions [1] [4] [2].

Summary of Fundamental Properties The table below summarizes the core physical and chemical

properties of zinc carbonate.

Property Description / Value

Chemical Formula ZnCO₃ [1] [2] [3]

Molar Mass 125.38 g/mol [1] [4] [2]

Appearance White, crystalline solid; odourless [1] [2]

Density ~3.5 - 4.434 g/cm³ [1] [4] [3]
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Property Description / Value

Solubility Insoluble in water [1] [2]; soluble in dilute acids, alkalis [1] [4]; slightly soluble in
ammonia [1].

Decomposition Decomposes upon heating to ~140-300°C into zinc oxide (ZnO) and carbon
dioxide (CO₂) [1] [2] [3].

Key Chemical
Reaction

Reacts with strong acids to produce corresponding zinc salt, water, and CO₂

gas [1] [2].

Synthesis and Experimental Methodologies

Standard Laboratory Preparation A common method for synthesizing ZnCO₃ involves a precipitation

reaction between a soluble zinc salt and an alkali carbonate [4] [2].

Typical Protocol:
Prepare separate aqueous solutions of zinc sulfate (ZnSO₄) and sodium carbonate (Na₂CO₃).
Slowly add the sodium carbonate solution to the zinc sulfate solution with stirring.

A white precipitate of zinc carbonate forms immediately.
Filter the precipitate, wash thoroughly with deionized water to remove soluble by-products like

sodium sulfate, and dry it in an oven at a moderate temperature [4] [2].
Chemical Equation: ZnSO₄ (aq) + Na₂CO₃ (aq) → ZnCO₃ (s) + Na₂SO₄ (aq) [4] [2]

Research-Scale Synthesis of Basic Zinc Carbonate Microflakes A 2024 study synthesized nanostructured

zinc carbonate hydroxide (Zn₅(CO₃)₂(OH)₆) microflakes to assess their potential as a zinc supplement and

their cytotoxicity [5]. The experimental workflow for this research is summarized below:
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Key Findings from Cytotoxicity Assays [5]:

Dose Dependency: ZnCH microflakes exhibited a clear dose-response cytotoxicity against murine

L929 cells.
Low-Concentration Safety: No toxicity was observed at low concentrations (10 mg L⁻¹ and below),

supporting its potential use as a zinc source.
High-Concentration Mechanisms: At higher concentrations (25 mg L⁻¹ and above), cell death was

triggered through:
Nitrosyl Stress: Up to 7-fold elevation in reactive nitrogen species (RNS).

Calcium Influx: 2.9-fold enhancement in intracellular Ca²⁺.
Caspase Activation: Over 20-fold elevation in caspase-3, -8, and -9 activity, confirming a Ca²⁺-
and caspase-dependent apoptosis pathway.

Hemocompatibility: Toxicity to enucleated mature erythrocytes was lower than to nucleated L929

cells. Eryptosis (programmed death of erythrocytes) was induced via oxidative stress, nitrosyl stress,
and Ca²⁺ signaling.

Applications and Safety in Research
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Industrial and Emerging Applications While not a primary pharmaceutical active, zinc carbonate has

several related uses:

Application Area Specific Use

Pharmaceuticals &
Cosmetics

Used in topical products for its antiseptic and astringent properties; found

in lotions, creams, and calamine-type preparations to soothe irritated skin [1]
[6] [7].

Medicine / Feed Serves as a zinc supplement in animal feed to prevent deficiency and
support bone development [1] [4] [2].

Materials Precursor Acts as a key precursor for the synthesis of zinc oxide (ZnO) particles
through thermal decomposition [1] [4] [2].

Rubber & Plastics Used in rubber production to improve translucency and as a stabilizer in
plastics [1] [4] [7].

Toxicological Considerations For research and handling purposes [5] [2] [8]:

Inhalation and Contact: Can cause irritation to the respiratory tract, skin, and eyes.

Ingestion: Harmful if ingested in significant quantities.
Biocompatibility: Recent studies indicate a favorable safety profile at low concentrations (<10 mg

L⁻¹), but precise handling protocols are necessary for higher concentrations [5]. The DrugBank
database notes that formal indication and pharmacology data for therapeutic use is "Not Available"

[8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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